Cas no 2172169-70-7 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidobutanoic acid)

• Product Name: 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidobutanoic acid
• CAS No: 2172169-70-7
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 6547299
• PubChem ID: 165577080
• Update Time: 2025-06-11

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidobutanoic acid
• EN300-1540113
• 2172169-70-7
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbutanamido]butanoic acid

• Inchi： 1S/C24H28N2O5/c1-26(15-7-13-23(28)29)22(27)12-6-14-25-24(30)31-16-21-19-10-4-2-8-17(19)18-9-3-5-11-20(18)21/h2-5,8-11,21H,6-7,12-16H2,1H3,(H,25,30)(H,28,29)
• InChI Key： QAZWUOLABGRHPB-UHFFFAOYSA-N
• SMILES： O(C(NCCCC(N(C)CCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 11
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidobutanoic acid

Recent Advances in the Study of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidobutanoic Acid (CAS: 2172169-70-7)

The compound 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidobutanoic acid (CAS: 2172169-70-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorenylmethoxycarbonyl (Fmoc) protecting group and butanoic acid backbone, is increasingly being explored for its potential applications in peptide synthesis, drug delivery, and therapeutic development. The following research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, synthesis methodologies, and emerging applications.

Recent studies have focused on optimizing the synthesis of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidobutanoic acid to improve yield and purity. Advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) purification have been employed to achieve these goals. Researchers have reported successful incorporation of this compound into peptide chains, leveraging its Fmoc group for selective deprotection and subsequent conjugation. These advancements are particularly relevant for the development of novel peptide-based therapeutics, where precise control over molecular structure is critical.

In addition to its role in peptide synthesis, 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidobutanoic acid has shown promise in drug delivery systems. Its amphiphilic nature allows it to self-assemble into nanostructures, such as micelles and hydrogels, which can encapsulate and deliver hydrophobic drugs. Recent in vitro studies have demonstrated the compound's biocompatibility and ability to enhance the solubility and bioavailability of poorly water-soluble drugs. These findings suggest potential applications in targeted cancer therapy and other areas where controlled drug release is desired.

Furthermore, the compound's interaction with biological targets has been a subject of investigation. Preliminary data indicate that 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidobutanoic acid may modulate specific cellular pathways, although the exact mechanisms remain under study. Researchers are particularly interested in its potential as a scaffold for designing enzyme inhibitors or receptor agonists, given its structural flexibility and functional group diversity. Ongoing studies aim to elucidate these interactions and explore their therapeutic implications.

In conclusion, 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidobutanoic acid (CAS: 2172169-70-7) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its applications span from peptide synthesis to drug delivery and therapeutic development, with recent advancements underscoring its potential. Future research is expected to further refine its synthesis, explore its biological interactions, and translate these findings into clinical applications. This compound exemplifies the intersection of chemistry and biology, offering exciting opportunities for innovation in medicine.